Tert-butyl 2-bromo-5-(methylamino)pyridine-4-carboxylate

• Molecular Formula: C11H15BrN2O2
• Molecular Weight: 287.15 g/mol
• IUPAC Name: tert-butyl 2-bromo-5-(methylamino)pyridine-4-carboxylate
• InChI: InChI=1S/C11H15BrN2O2/c1-11(2,3)16-10(15)7-5-9(12)14-6-8(7)13-4/h5-6,13H,1-4H3
• InChI Key: RCPOKXKUBJWMGO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC(=NC=C1NC)Br

Description

(CAS: 159503-91-0) is a chemical compound with the following structure:

Tert-butyl 2-bromo-5-(methylamino)pyridine-4-carboxylate: $$\text{C}_{11}\text{H}_{15}\text{BrN}_2\text{O}_2$$C11​H15​BrN2​O2​

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• It belongs to the pyridine carboxylate family and features a tert-butyl ester group, a bromine atom, and a methylamino group on the pyridine ring.

Preparation Methods

• One efficient synthesis method involves the reaction of 2-bromo-5-(methylamino)pyridine-4-carboxylic acid with tert-butanol in the presence of a suitable acid catalyst .
• Industrial production methods may vary, but this synthetic route provides a straightforward approach.

Chemical Reactions Analysis

Tert-butyl 2-bromo-5-(methylamino)pyridine-4-carboxylate: can undergo various reactions:

• Common reagents include nucleophiles (e.g., amines), reducing agents (e.g., LiAlH4), and acidic or basic conditions.

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for potential bioactivity due to its unique structure.

Medicine: May have applications in drug discovery.

Industry: Employed in the preparation of specialty chemicals.

Mechanism of Action

• The exact mechanism remains an active area of research.
• Potential molecular targets and pathways need further exploration.

Comparison with Similar Compounds

• While I couldn’t find direct comparisons, its unique combination of functional groups sets it apart.
• Similar compounds might include other pyridine derivatives with ester or amino groups.

Remember that this compound’s applications and properties are continually evolving, so further research is essential for a comprehensive understanding